![molecular formula C8H12N2O2 B8499555 1,4-Dioxa-8-aza-spiro[4.5]decane-8-carbonitrile](/img/structure/B8499555.png)
1,4-Dioxa-8-aza-spiro[4.5]decane-8-carbonitrile
Cat. No. B8499555
M. Wt: 168.19 g/mol
InChI Key: RDFXCEMNKKQGLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08921398B2
Procedure details
Bromonitrile (11.12 g) is added to a mixture of 1,4-dioxa-8-aza-spiro[4.5]decane (10.00 g) and ethyldiisopropylamine (59.92 mL) in dichloromethane (125 mL) and tetrahydrofuran (125 mL). The reaction mixture is stirred over night at room temperature. Water is added and the organic phase is separated, dried over Na2SO4 and concentrated in vacuo to give the title compound. TLC: rf=0.80 (aluminum oxide, ethyl acetate/petrol ether 3:1); Mass spectrum (ESI+): m/z=169 [M+H]+.
[Compound]
Name
Bromonitrile
Quantity
11.12 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[O:1]1[C:5]2([CH2:10][CH2:9][NH:8][CH2:7][CH2:6]2)[O:4][CH2:3][CH2:2]1.[CH2:11]([N:13](C(C)C)C(C)C)C.O>ClCCl.O1CCCC1>[O:1]1[C:5]2([CH2:10][CH2:9][N:8]([C:11]#[N:13])[CH2:7][CH2:6]2)[O:4][CH2:3][CH2:2]1
|
Inputs
Step One
[Compound]
|
Name
|
Bromonitrile
|
|
Quantity
|
11.12 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
O1CCOC12CCNCC2
|
|
Name
|
|
|
Quantity
|
59.92 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(C(C)C)C(C)C
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture is stirred over night at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the organic phase is separated
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1CCOC12CCN(CC2)C#N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
